N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide

• Molecular Formula: C24H23NO4S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: N-(3-acetyl-2-methylbenzo[g][1]benzofuran-5-yl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C24H23NO4S/c1-14(2)17-9-11-18(12-10-17)30(27,28)25-22-13-21-23(15(3)26)16(4)29-24(21)20-8-6-5-7-19(20)22/h5-14,25H,1-4H3
• InChI Key: OVHWBQIMNKTHNB-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)C(C)C)C(=O)C

Description

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide is not fully understood. However, it has been suggested that the compound exerts its biological effects by inhibiting specific enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in animal models, and inhibit the growth of microbial pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide in lab experiments is its synthetic accessibility and purity. It can be synthesized in large quantities and purified to a high degree of purity. However, one limitation is its potential toxicity and side effects, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the investigation of its potential applications in other fields, such as catalysis and energy storage. Furthermore, the elucidation of its mechanism of action and the identification of its molecular targets could lead to the development of more potent and selective derivatives.

Synthesis Methods

The synthesis of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide involves the reaction of 3-acetyl-2-methylnaphtho[1,2-b]furan-5-carboxylic acid with isopropylamine and sulfonyl chloride. The reaction is carried out in the presence of a base and a solvent, and the product is obtained after purification and characterization.

Scientific Research Applications

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-isopropylbenzenesulfonamide has been studied for its potential applications in various fields. In the field of medicine, it has shown promising results in the treatment of cancer, inflammation, and microbial infections. In the field of materials science, it has been used as a precursor for the synthesis of functional materials, such as metal-organic frameworks and luminescent materials.